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Compound of Interest

Compound Name: (Furan-2-yloxy)trimethylsilane

Cat. No.: B1210356

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(trimethylsiloxy)furan, a versatile
organosilicon compound with significant applications in organic synthesis and the development
of novel therapeutics.

Chemical Identity and Properties

2-(trimethylsiloxy)furan, also known as (2-Furanyloxy)trimethylsilane, is a valuable reagent in
synthetic chemistry.[1][2] Its unique structure, featuring a furan ring and a trimethylsilyloxy
group, imparts enhanced stability and solubility, making it an excellent choice as a protecting
group and a precursor in various chemical transformations.[1]

Table 1: Physicochemical Properties of 2-(trimethylsiloxy)furan
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Property Value Source
CAS Number 61550-02-5 [112][3114]
Molecular Formula C7H1202Si [11[2][3]
Molecular Weight 156.26 g/mol [1112][3]
Colorless to light orange to
Appearance o [1][2]
yellow clear liquid
Density 0.929-0.95g/mL at 25 °C [A][2103115]16]
N ) 34-35 °C at 9 mmHg; 50 °C at
Boiling Point [L][2][3]1[5]16]

17 mmHg

Refractive Index

n20/D 1.436

[2](31[6]

Flash Point 18 °C (64.4 °F) - closed cup [3][6]
Soluble in most organic
Solubility solvents (e.g., CH2Clz, Et20, [2][5]

benzene, THF, MeCN)

Storage Temperature

-20°Cto 8°C

[11(2]3][6]

Synthesis

2-(trimethylsiloxy)furan is readily accessible through the silylation of 2(5H)-furanone, which can

be inexpensively produced by the oxidation of furfural.[2][7]

Experimental Protocol: Synthesis of 2-
(trimethylsiloxy)furan from 2(5H)-furanone[7]

o Reaction Setup: A solution of 2(5H)-furanone (1.0 eq.) in dichloromethane (DCM) is cooled

to 0 °C.

o Addition of Base: Triethylamine (1.2 eq.) is added to the solution.

« Silylation: Chlorotrimethylsilane (1.05 eq.) is added dropwise to the resulting reddish-brown

solution while maintaining the temperature at 0 °C.
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e Reaction Progression: The suspension is stirred overnight at room temperature.

e Workup: The reaction mixture is diluted with pentane and filtered. The filtrate is collected in a
separate flask containing additional pentane.

 Purification: The solution is filtered again and then concentrated under reduced pressure to
yield a reddish-brown oil. If a precipitate forms during concentration, it should be redissolved
in pentane and filtered again.

e Final Product: The crude product is purified by vacuum distillation to afford 2-
(trimethylsiloxy)furan as a colorless oil.

( Reactans )
Reactants
DCM (Solvent)
Chlorotrimethylsilane v Reaction Process Workup & Purification
k\Mlx at 0°C [—| Stir Overnight at RT Dilute with Pentane [—| Filter Concentrate [—| Vacuum Distillation 2-(trimethylsiloxy)furan
A
Triethylamine L
2(5H)-Furanone
o J

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(trimethylsiloxy)furan.

Reactivity and Applications in Drug Development
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The furan moiety is a crucial scaffold in numerous physiologically active compounds, exhibiting
a wide range of biological activities including antibacterial, antifungal, antiviral, and anticancer
properties.[8][9][10] The electron-rich nature and aromaticity of the furan ring allow for diverse
interactions with biological targets.[9]

2-(trimethylsiloxy)furan serves as a versatile reagent for the preparation of various furan
derivatives, particularly substituted 2(5H)-furanones, which are precursors to natural and
synthetic compounds with potential anticancer activity.[2] Its utility in organic synthesis is
highlighted by its participation in several key reaction types:

o Alkylation and Aldol Reactions: It readily undergoes these reactions to form 5-substituted
2(5H)-furanones.[2]

o Conjugate Addition: The compound can participate in conjugate addition reactions.[2]
e Diels-Alder Reaction: It is also utilized in Diels-Alder cycloadditions.[2]

o Four-Carbon Elongation of Sugars: This reagent has proven useful for the four-carbon
elongation of sugar molecules.[2]

The ability to introduce the furanone core structure through reactions with 2-
(trimethylsiloxy)furan is highly valuable in medicinal chemistry for the synthesis of complex
molecules with potential therapeutic applications.[1]
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Caption: General reactivity of 2-(trimethylsiloxy)furan.

Safety and Handling

2-(trimethylsiloxy)furan is a highly flammable liquid and vapor.[3] It causes skin and serious eye
irritation and may cause respiratory irritation.[3][5] Appropriate personal protective equipment,
including gloves, eye protection, and a respirator, should be used when handling this
compound.[3][6] It should be stored in a cool, dry, and well-ventilated place, away from sources
of ignition.[5] The compound is also sensitive to moisture and reacts slowly with water.[2]

Conclusion

2-(trimethylsiloxy)furan is a key building block in modern organic and medicinal chemistry. Its
straightforward synthesis, coupled with its versatile reactivity, makes it an invaluable tool for the
construction of complex molecular architectures, particularly those based on the furanone
scaffold. For researchers and professionals in drug development, a thorough understanding of
this reagent's properties and applications can facilitate the design and synthesis of novel
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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